Synthesis of Ethyl 5-bromo-1-methyl-1H-pyrazole-3-carboxylate: An In-depth Technical Guide
Synthesis of Ethyl 5-bromo-1-methyl-1H-pyrazole-3-carboxylate: An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive overview of the synthesis of ethyl 5-bromo-1-methyl-1H-pyrazole-3-carboxylate, a valuable building block in medicinal chemistry and drug development. The synthesis commences from the readily available starting material, diethyl butynedioate, and proceeds through a two-step reaction sequence involving a pyrazole ring formation followed by bromination. This document details the experimental protocols, presents quantitative data in a structured format, and includes visualizations of the synthetic pathway.
Synthetic Pathway Overview
The synthesis of ethyl 5-bromo-1-methyl-1H-pyrazole-3-carboxylate from diethyl butynedioate is achieved in two primary steps, as outlined in the workflow below. The initial step involves a cyclocondensation reaction between diethyl butynedioate and methylhydrazine to form the pyrazolone intermediate, ethyl 5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate. The subsequent step is the bromination of this intermediate using phosphoryl bromide (POBr₃) to yield the final target compound.
Caption: Overall workflow for the synthesis of the target compound.
Quantitative Data Summary
The following tables summarize the key quantitative data for the starting materials, intermediate, and the final product.
Table 1: Physicochemical Properties of Key Compounds
| Compound Name | Molecular Formula | Molar Mass ( g/mol ) | Appearance |
| Diethyl butynedioate | C₈H₁₀O₄ | 170.16 | Colorless liquid |
| Methylhydrazine | CH₆N₂ | 46.07 | Colorless liquid |
| Ethyl 5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate | C₇H₁₀N₂O₃ | 170.17 | White solid |
| Ethyl 5-bromo-1-methyl-1H-pyrazole-3-carboxylate | C₇H₉BrN₂O₂ | 233.06 | White solid |
Table 2: Spectroscopic Data for Ethyl 5-bromo-1-methyl-1H-pyrazole-3-carboxylate
| Spectroscopy Type | Data Highlights |
| ¹H NMR (CDCl₃) | δ (ppm): 1.42 (t, 3H, -CH₂CH₃ ), 4.41 (q, 2H, -CH₂ CH₃), 3.80 (s, 3H, N-CH₃ ), 6.75 (s, 1H, pyrazole-H) (Predicted) |
| ¹³C NMR (CDCl₃) | δ (ppm): 14.2, 36.5, 61.5, 112.0, 138.0, 145.0, 160.0 (Predicted) |
| Mass Spec (EI) | m/z: 232 [M]⁺, 234 [M+2]⁺ |
Detailed Experimental Protocols
The following protocols are based on established synthetic methods and provide a detailed guide for the laboratory preparation of the target compound.
Step 1: Synthesis of Ethyl 5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate
This step involves the cyclocondensation of diethyl butynedioate with methylhydrazine. The reaction proceeds by the addition of methylhydrazine to one of the ester groups of diethyl butynedioate, followed by intramolecular cyclization to form the pyrazolone ring.
Reaction Scheme:
Caption: Cyclocondensation to form the pyrazole intermediate.
Materials:
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Diethyl butynedioate
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Methylhydrazine
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Ethanol (absolute)
Procedure:
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To a solution of diethyl butynedioate (1 equivalent) in absolute ethanol, add methylhydrazine (1 equivalent) dropwise at room temperature with stirring.
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After the addition is complete, heat the reaction mixture to reflux and maintain for 4-6 hours.
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Monitor the reaction progress by thin-layer chromatography (TLC).
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Upon completion, cool the reaction mixture to room temperature and then place it in an ice bath to facilitate precipitation.
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Collect the precipitated solid by vacuum filtration and wash with cold ethanol.
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Dry the solid under vacuum to afford ethyl 5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate as a white solid.
Expected Yield: 85-95%
Step 2: Synthesis of Ethyl 5-bromo-1-methyl-1H-pyrazole-3-carboxylate
The intermediate, ethyl 5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate, which exists in tautomeric equilibrium with its pyrazolone form, is then brominated at the 5-position using phosphoryl bromide.
Reaction Scheme:
Caption: Bromination of the pyrazole intermediate.
Materials:
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Ethyl 5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate
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Phosphoryl bromide (POBr₃)
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Acetonitrile
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Saturated sodium carbonate solution
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Ethyl acetate
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Anhydrous sodium sulfate
Procedure:
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Dissolve ethyl 5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate (1 equivalent) in acetonitrile in a round-bottom flask equipped with a reflux condenser.[1]
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Add phosphoryl bromide (1.2 equivalents) portion-wise to the stirred solution.[1]
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Heat the reaction mixture to reflux and maintain for 2-3 hours.[1]
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Monitor the reaction by TLC until the starting material is consumed.
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After completion, cool the reaction mixture to room temperature.[1]
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Slowly and carefully pour the reaction mixture into a pre-cooled saturated aqueous solution of sodium carbonate to neutralize the excess acid.[1]
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Extract the aqueous mixture with ethyl acetate (3 x volume).
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Combine the organic layers and dry over anhydrous sodium sulfate.[1]
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Filter and concentrate the organic phase under reduced pressure to obtain the crude product.
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Purify the crude product by column chromatography on silica gel or by recrystallization from a suitable solvent (e.g., ethanol/water) to yield ethyl 5-bromo-1-methyl-1H-pyrazole-3-carboxylate as a white solid.[1]
Expected Yield: 70-85%
Conclusion
The described two-step synthesis provides an efficient and reliable method for the preparation of ethyl 5-bromo-1-methyl-1H-pyrazole-3-carboxylate from diethyl butynedioate. The protocols are based on established chemical transformations and can be readily implemented in a standard laboratory setting. This guide serves as a valuable resource for researchers requiring this key intermediate for their work in drug discovery and development.
